Cas no 1502176-32-0 (1-(3-ethoxyphenyl)cyclohexan-1-amine)

• Product Name: 1-(3-ethoxyphenyl)cyclohexan-1-amine
• CAS No: 1502176-32-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5901675
• PubChem ID: 79420887
• Update Time: 2025-08-03

1-(3-ethoxyphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)cyclohexan-1-amine
• 1502176-32-0
• 1-(3-Ethoxyphenyl)cyclohexanamine
• AKOS017974762
• EN300-1848795
• DTXSID401343011

• Inchi： 1S/C14H21NO/c1-2-16-13-8-6-7-12(11-13)14(15)9-4-3-5-10-14/h6-8,11H,2-5,9-10,15H2,1H3
• InChI Key： GYFGFULQWIAVDK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethoxyphenyl)cyclohexan-1-amine

Introduction to 1-(3-Ethoxyphenyl)cyclohexan-1-amine (CAS No. 1502176-32-0)

1-(3-Ethoxyphenyl)cyclohexan-1-amine, with the CAS number 1502176-32-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring and an ethoxyphenyl substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(3-Ethoxyphenyl)cyclohexan-1-amine consists of a cyclohexane ring attached to a phenyl group, which is further substituted with an ethoxy group at the para position. This configuration imparts specific physical and chemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in pharmaceutical formulations and biological assays.

Recent studies have highlighted the pharmacological activities of 1-(3-Ethoxyphenyl)cyclohexan-1-amine. One notable area of research involves its potential as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to serotonin receptors, specifically the 5-HT_2A subtype. This binding activity suggests that 1-(3-Ethoxyphenyl)cyclohexan-1-amine could be developed into a novel therapeutic agent for treating psychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 1-(3-Ethoxyphenyl)cyclohexan-1-amine has also shown promise in neuroprotective studies. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism by which it exerts these effects is thought to involve the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokines.

The synthetic route for producing 1-(3-Ethoxyphenyl)cyclohexan-1-amine is well-documented in the literature. A common method involves the reaction of 3-ethoxybenzaldehyde with cyclohexanamine in the presence of a reducing agent such as sodium borohydride. This process yields high purity product with good yield, making it feasible for large-scale production in industrial settings.

In terms of safety and toxicity, preliminary studies indicate that 1-(3-Ethoxyphenyl)cyclohexan-1-amine has a favorable safety profile. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary before it can be considered for clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of 1-(3-Ethoxyphenyl)cyclohexan-1-amine extend beyond pharmaceuticals. It has also been explored as a ligand in supramolecular chemistry due to its ability to form stable complexes with metal ions. This property makes it useful in various analytical techniques and materials science applications.

In conclusion, 1-(3-Ethoxyphenyl)cyclohexan-1-amine (CAS No. 1502176-32-0) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical structure and pharmacological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.